8-ethoxy-5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol

• Molecular Formula: C12H12N4OS
• Molecular Weight: 260.32 g/mol
• IUPAC Name: 8-ethoxy-5-methyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione
• InChI: InChI=1S/C12H12N4OS/c1-3-17-7-4-5-9-8(6-7)10-11(16(9)2)13-12(18)15-14-10/h4-6H,3H2,1-2H3,(H,13,15,18)
• InChI Key: ZCFYYCVFQNEUHJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C3=NC(=S)NN=C23)C

Description

8-ethoxy-5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol is a heterocyclic compound that belongs to the class of triazinoindoles. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structure of this compound makes it an interesting subject for research in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-ethoxy-5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol typically involves the condensation of ethoxy-substituted isatins with thiosemicarbazide. The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

8-ethoxy-5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The ethoxy and methyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate are commonly used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.

Substitution: Halogenating agents, alkylating agents, and other electrophiles or nucleophiles are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiol group may yield disulfides, while reduction may produce amines.

Scientific Research Applications

8-ethoxy-5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-ethoxy-5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways.

Comparison with Similar Compounds

Similar Compounds

• 5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol
• 8-bromo-5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol
• tert-butyl-substituted [1,2,4]triazino[5,6-b]indole-3-thiol

Uniqueness

8-ethoxy-5-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. This structural variation can lead to differences in its interaction with molecular targets and its overall pharmacological profile.